![molecular formula C10H15F3N4 B2828305 1-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(trifluoromethyl)piperidine CAS No. 2320821-11-0](/img/structure/B2828305.png)
1-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(trifluoromethyl)piperidine
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Description
1-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(trifluoromethyl)piperidine, also known as TFP, is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. TFP is a piperidine derivative that contains a triazole ring and a trifluoromethyl group, making it a unique and versatile compound for various research purposes. In
Scientific Research Applications
Synthesis and Chemical Properties
A novel one-pot, three-component reaction involving arylboronic acids, sodium azide, and active methylene ketones in the presence of Cu(OAc)2 and piperidine has been developed for synthesizing 1-aryl-5-trifluoromethyl–1,4,5-trisubstituted 1,2,3-triazoles, showcasing the versatility of piperidine in facilitating complex reactions (Zhang et al., 2013). This synthesis route highlights the compound's potential in creating diverse molecular architectures, which could be applied in developing new materials or pharmaceuticals.
Biological Activities
The structural motifs similar to 1-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(trifluoromethyl)piperidine have been evaluated for various biological activities. For instance, derivatives of 1,2,4-triazole and piperidine have shown promising antifungal activities, indicating the potential of these compounds in developing new antifungal agents. Specifically, certain 1,2,4-triazines possessing 1,2,3-triazole and piperidine rings were found to be equipotent to miconazole against Candida albicans, Aspergillus niger, and Cryptococcus neoformans (Sangshetti & Shinde, 2010).
Materials Science
In the realm of materials science, compounds containing the piperidine motif have been utilized as co-solvents in lithium-ion batteries, demonstrating the chemical's versatility beyond pharmaceutical applications. For example, 1-ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide (EMP-TFSI) was used as a co-solvent in Li-ion batteries, enhancing conductivity and overall performance of the electrolyte solutions (Kim et al., 2013).
properties
IUPAC Name |
1-[2-(triazol-2-yl)ethyl]-4-(trifluoromethyl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15F3N4/c11-10(12,13)9-1-5-16(6-2-9)7-8-17-14-3-4-15-17/h3-4,9H,1-2,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXADAFZSGXZXGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)CCN2N=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(trifluoromethyl)piperidine |
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